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Compound of Interest

Compound Name: Undecane-1,4-diol

Cat. No.: B15342853

An In-depth Technical Guide to Undecane-1,4-
diol

This technical guide provides a comprehensive overview of Undecane-1,4-diol, including its
chemical identifiers, physical properties, and a representative synthetic protocol. This

document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Properties

Undecane-1,4-diol is a long-chain diol with the chemical formula C11H240:2. It is characterized
by an eleven-carbon backbone with hydroxyl groups located at the first and fourth positions.
This structure imparts both hydrophilic and lipophilic characteristics to the molecule, making it a
subject of interest for various chemical applications, including polymer synthesis and as a
building block for more complex organic molecules.

Below is a summary of the key chemical identifiers and properties for Undecane-1,4-diol.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15342853?utm_src=pdf-interest
https://www.benchchem.com/product/b15342853?utm_src=pdf-body
https://www.benchchem.com/product/b15342853?utm_src=pdf-body
https://www.benchchem.com/product/b15342853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference

CAS Number 4272-02-0

IUPAC Name undecane-1,4-diol

Molecular Formula C11H2402

Molecular Weight 188.31 g/mol

PubChem CID 77954

EINECS 224-263-8
INChl=1S/C11H2402/c1-2-3-4-

InChl 5-6-8-11(13)9-7-10-12/h11-
13H,2-10H2,1H3

SMILES CCcCcccecece(o)ceececo

Boiling Point 293 °C at 760 mmHg

Melting Point 52 °C (estimate)

Density 0.916 g/cm?

Experimental Protocols: Synthesis of 1,4-Diols

While specific, detailed experimental protocols for the synthesis of Undecane-1,4-diol are not

readily available in the public domain, a general and robust method for the synthesis of 1,4-

diols is through the reaction of a suitable lactone with a Grignard reagent. This classic

organometallic reaction provides a reliable route to diols with a high degree of control over the

final structure.

General Protocol for the Synthesis of a 1,4-Diol from a Lactone via Grignard Reaction:

o Preparation of the Grignard Reagent:

o An alkyl or aryl halide is reacted with magnesium metal in an anhydrous ether solvent

(e.q., diethyl ether or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon)

to form the Grignard reagent.
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¢ Reaction with the Lactone:

o The appropriate lactone (in this case, y-undecalactone could be a precursor) is dissolved
in an anhydrous ether solvent and cooled in an ice bath.

o The prepared Grignard reagent is added dropwise to the cooled lactone solution with
continuous stirring. The reaction is typically exothermic. Two equivalents of the Grignard
reagent are required for the complete conversion of the lactone to the diol.[1][2][3][4]

e Quenching the Reaction:

o After the addition is complete, the reaction mixture is stirred for a specified period at room
temperature to ensure the reaction goes to completion.

o The reaction is then quenched by the slow addition of an acidic aqueous solution (e.g.,
dilute hydrochloric acid or ammonium chloride solution) to protonate the alkoxide
intermediates and dissolve the magnesium salts.

e Extraction and Purification:

o The aqueous and organic layers are separated. The aqueous layer is typically extracted
several times with an organic solvent (e.g., diethyl ether) to recover all of the product.

o The combined organic extracts are washed with brine, dried over an anhydrous drying
agent (e.g., sodium sulfate or magnesium sulfate), and the solvent is removed under
reduced pressure.

o The crude diol product is then purified using standard laboratory techniques such as
distillation or column chromatography to yield the pure 1,4-diol.

Logical Workflow for the Synthesis of a 1,4-Diol

The following diagram illustrates the logical workflow for the synthesis of a 1,4-diol using the
Grignard reaction with a lactone, as described in the protocol above.
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Caption: Logical workflow for the synthesis of a 1,4-diol via Grignard reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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